Cas no 1207853-15-3 (benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate)

• Product Name: benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate
• CAS No: 1207853-15-3
• MF: C₁₃H₁₇FN₂O₂
• MW: 252.284686803818
• MDL: MFCD24857127
• CID: 3162547
• PubChem ID: 40152157
• Update Time: 2025-10-17

benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Rel-benzyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate
• benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate
• CS-0049796
• BENZYL (3R,4R)-3-AMINO-4-FLUOROPIPERIDINE-1-CARBOXYLATE
• (3R,4R)-1-CBZ-4-FLUORO-3-PIPERIDINAMINE, REL
• AS-51971
• trans-1-cbz-4-fluoro-3-piperidinamine
• (3R,4R)-rel-Benzyl3-amino-4-fluoropiperidine-1-carboxylate
• SCHEMBL376552
• AKOS025289961
• 1207853-15-3
• trans-Benzyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate
• P14027
• Benzyl (3R,4R)-3-amino-4-fluoro-piperidine-1-carboxylate
• (3R,4R)-rel-Benzyl 3-amino-4-fluoropiperidine-1-carboxylate

• MDL： MFCD24857127
• Inchi： 1S/C13H17FN2O2/c14-11-6-7-16(8-12(11)15)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9,15H2/t11-,12-/m1/s1
• InChI Key： JREMPGXODKGFEJ-VXGBXAGGSA-N
• SMILES： F[C@@H]1CCN(C(=O)OCC2C=CC=CC=2)C[C@H]1N

Computed Properties

• Exact Mass: 252.12740595g/mol
• Monoisotopic Mass: 252.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 375.4±42.0 °C at 760 mmHg
• Flash Point: 180.9±27.9 °C
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate

Introduction to benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate (CAS No. 1207853-15-3)

Benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate (CAS No. 1207853-15-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated piperidine ring and a benzyl ester group, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate consists of a piperidine ring with a fluorine atom at the 4-position and an amino group at the 3-position. The benzyl ester group is attached to the carboxylic acid moiety, enhancing the compound's solubility and stability. These structural elements make it an attractive candidate for various medicinal chemistry studies, particularly in the development of novel drugs targeting specific receptors or enzymes.

Recent research has highlighted the potential of benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate in several therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain neurological disorders, such as Alzheimer's disease and Parkinson's disease. The fluorine atom in the piperidine ring enhances the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

In addition to its neurological applications, benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate has been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of various viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral protein synthesis, thereby reducing viral load and preventing further infection.

The pharmacokinetic properties of benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both acute and chronic treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. The compound is well-tolerated at therapeutic doses, and further studies are planned to explore its potential in larger patient populations.

The synthetic route for benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate involves several key steps. The initial step typically involves the preparation of 4-fluoro-piperidine from commercially available starting materials. Subsequent reactions include the introduction of the amino group at the 3-position and the formation of the benzyl ester group through esterification. These synthetic methods are well-documented in the literature and can be optimized for large-scale production.

In conclusion, benzyl trans-3-amino-4-fluoropiperidine-1-carboxylate (CAS No. 1207853-15-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new avenues for its use, contributing to advancements in drug discovery and development.